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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Docosyl acrylate (also known as behenyl acrylate) is a long-chain alkyl acrylate monomer that

is gaining interest in various fields, including specialty polymers, coatings, and increasingly, in

biomedical applications. Its long C22 alkyl chain imparts significant hydrophobicity, crystallinity,

and unique thermal properties to polymers. This technical guide provides an in-depth overview

of the properties, synthesis, polymerization, and potential applications of docosyl acrylate,

with a focus on its relevance to the scientific and drug development communities.

Core Properties of Docosyl Acrylate
Docosyl acrylate is a white, waxy solid at room temperature. Its key physicochemical

properties are summarized in the tables below.

Chemical and Physical Properties
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Property Value Source(s)

CAS Number 18299-85-9

Molecular Formula C25H48O2

Molecular Weight 380.65 g/mol

Appearance
White to almost white powder

or lump

Melting Point 45.0 to 49.0 °C

Boiling Point 455.7 ± 14.0 °C (Predicted)

Density 0.865 ± 0.06 g/cm³ (Predicted)

Flash Point 178.4 °C

Refractive Index 1.455

Vapor Pressure 0 Pa at 25 °C

Water Solubility 1.5 ng/L at 25 °C

Solubility Soluble in Toluene

LogP 11.04 at 25 °C

Toxicological and Safety Information
Docosyl acrylate requires careful handling due to its potential irritant and environmental

hazards.
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Hazard Category Description
GHS Hazard
Statement(s)

Source(s)

Skin

Corrosion/Irritation
Causes skin irritation H315

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
H335

Hazardous to the

Aquatic Environment

(Chronic)

Toxic to aquatic life

with long lasting

effects

H411

Safety Precautions:

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.

Environmental Precautions: Avoid release to the environment.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

Synthesis and Polymerization
Synthesis of Docosyl Acrylate Monomer
The most common method for synthesizing docosyl acrylate is the esterification of 1-

docosanol (behenyl alcohol) with an acrylic acid derivative, such as acryloyl chloride or acrylic

acid itself.
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Caption: Synthesis workflow for docosyl acrylate via esterification.

Experimental Protocol: Esterification of 1-Docosanol

This is a generalized protocol and should be adapted and optimized based on laboratory

conditions and safety assessments.

Materials: 1-docosanol, acryloyl chloride, a non-nucleophilic base (e.g., triethylamine), an

anhydrous aprotic solvent (e.g., tetrahydrofuran or dichloromethane), and a polymerization

inhibitor (e.g., hydroquinone).

Procedure: a. Dissolve 1-docosanol and triethylamine in the anhydrous solvent in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon). b. Cool the mixture in an

ice bath (0 °C). c. Add acryloyl chloride dropwise to the stirred solution. The reaction is

exothermic. d. After the addition is complete, allow the reaction to warm to room temperature

and stir for several hours to overnight. e. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up and Purification: a. Filter the reaction mixture to remove the triethylamine

hydrochloride salt. b. Wash the filtrate sequentially with water, dilute acid (e.g., 1M HCl),

saturated sodium bicarbonate solution, and brine. c. Dry the organic layer over an anhydrous

drying agent (e.g., MgSO₄ or Na₂SO₄). d. Filter off the drying agent and remove the solvent

under reduced pressure. e. Purify the resulting crude product by recrystallization from a

suitable solvent (e.g., ethanol or acetone) to yield pure docosyl acrylate.

Polymerization of Docosyl Acrylate
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Docosyl acrylate can be polymerized via free-radical polymerization to form poly(docosyl
acrylate) or copolymerized with other monomers to tailor the polymer properties.
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To cite this document: BenchChem. [Docosyl Acrylate Monomer: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102722#what-are-the-properties-of-docosyl-acrylate-
monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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